
Health and safety data sheet for
Hexadecylbenzene

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: Hexadecylbenzene

Cat. No.: B072025 Get Quote

An In-depth Technical Guide to the Health and Safety of Hexadecylbenzene

For the attention of researchers, scientists, and drug development professionals, this document

provides a comprehensive overview of the health and safety considerations for

Hexadecylbenzene (CAS No. 1459-09-2). This guide moves beyond a standard Safety Data

Sheet (SDS) to offer a deeper understanding of the causality behind safety protocols, ensuring

a self-validating system of laboratory best practices.

Chemical Identification and Core Properties
Hexadecylbenzene, also known as Cetylbenzene or 1-Phenylhexadecane, is an alkylbenzene

characterized by a long C16 alkyl chain attached to a benzene ring.[1][2][3] Its primary use is in

laboratory settings for research and development purposes.[4] Understanding its physical and

chemical properties is foundational to its safe handling.

Table 1: Physicochemical Properties of Hexadecylbenzene
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Property Value Source

CAS Number 1459-09-2 [1][2][5][6]

Molecular Formula C22H38 [1][2][5][6]

Molecular Weight 302.54 g/mol [1][2][5]

Appearance

White to light yellow low

melting solid; powder to lump

to clear liquid.[1][5]

[1][5]

Melting Point 27 °C (80.6 °F) [1][5][7]

Boiling Point 385 °C (725 °F) [1][7]

Flash Point > 112 °C (> 233.6 °F) [8]

Density 0.8558 g/cm³ at 20 °C [1]

Vapor Pressure 3.56e-06 mmHg at 25°C [1]

Hazard Identification and Toxicological Profile
While comprehensive toxicological data for Hexadecylbenzene is not fully available, the

primary hazards are associated with irritation.[8] It is crucial to note that the toxicological

properties have not been fully investigated, which necessitates a cautious approach.[8]

Eye Contact: May cause eye irritation.[8]

Skin Contact: May cause skin irritation.[8]

Inhalation: May cause respiratory tract irritation.[8]

Ingestion: May cause irritation of the digestive tract.[8]

There is no chronic toxicity information available, and Hexadecylbenzene is not listed as a

carcinogen by ACGIH, IARC, NTP, or under California Proposition 65.[8] No specific target

organs have been identified.[8]

First-Aid Measures: A Step-by-Step Protocol
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Immediate and appropriate first aid is critical to mitigate potential harm from exposure. Facilities

must be equipped with an eyewash station and a safety shower.[8] The following decision tree

outlines the necessary steps.
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Eye Contact Skin Contact Inhalation Ingestion

Exposure Event Occurs

Eye Contact Skin Contact Inhalation Ingestion

Flush with water for 15 mins,
 occasionally lifting eyelids.

Seek Medical Attention

Remove contaminated clothing.

Flush skin with plenty of water
 for at least 15 minutes.

Seek Medical Attention

Wash clothing before reuse.

Move to fresh air immediately.

Breathing?

Give artificial respiration.

No

Breathing is difficult?

Yes

Seek Medical Attention

Administer oxygen.

Yes

No

Victim Conscious & Alert?

Rinse mouth, drink 2-4 cups
 of milk or water.

Yes

Never give anything by mouth
 to an unconscious person.

No

Do NOT induce vomiting.

Seek Medical Attention

Click to download full resolution via product page

Caption: First-Aid Decision Tree for Hexadecylbenzene Exposure.
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Note to Physician: Treat symptomatically and supportively.[8]

Fire-Fighting and Accidental Release Protocols
Fire-Fighting Measures
Hexadecylbenzene has a high flash point, making it not highly flammable. However, in the

event of a fire, standard procedures should be followed.

Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-resistant

foam.[4][8] The agent most appropriate to extinguish the surrounding fire should be used.[8]

Specific Hazards: During a fire, irritating and highly toxic gases may be generated through

thermal decomposition or combustion.[8] Runoff from fire control may cause pollution.[8]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) in pressure-

demand (MSHA/NIOSH approved or equivalent) and full protective gear.[8]

Accidental Release Measures
A systematic approach is required to manage spills safely and effectively.

Protocol for Accidental Release:

Ensure Ventilation: Immediately provide adequate ventilation to the area.

Evacuate Personnel: Keep unnecessary personnel away from the spill area.

Don Personal Protective Equipment (PPE): Use proper PPE as detailed in Section 5.

Containment: Prevent further leakage or spillage if it is safe to do so.[4] Do not let the

chemical enter drains.[4]

Cleanup:

For solid material, vacuum or sweep up and place it into a suitable, closed disposal

container.[4][8]

Avoid generating dusty conditions.[8]
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Disposal: Dispose of the waste material in accordance with local, regional, and national

regulations.

The following workflow illustrates the logical steps for responding to a spill.
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Spill Detected

Assess Situation &
 Ensure Personal Safety

Don Appropriate PPE
 (Gloves, Goggles, Lab Coat)

Ensure Adequate Ventilation

Contain the Spill
 (Prevent entry into drains)

Clean Up Procedure

Sweep or Vacuum Solid Material

Place in Labeled, Closed
 Disposal Container

Decontaminate Area

Dispose of Waste &
 Contaminated PPE Properly

Spill Response Complete

Click to download full resolution via product page

Caption: Workflow for Managing an Accidental Spill of Hexadecylbenzene.
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Handling, Storage, and Personal Protection
Safe Handling Practices
The key to preventing exposure is to minimize direct contact and the generation of aerosols or

dust.

Wash hands thoroughly after handling.[8]

Use with adequate ventilation to keep airborne concentrations low.[8]

Minimize dust generation and accumulation.[8]

Avoid contact with eyes, skin, and clothing.[8]

Avoid ingestion and inhalation.[8]

Keep the container tightly closed when not in use.[8]

Storage Requirements
Proper storage is essential for maintaining chemical integrity and safety.

Store in a tightly closed container.[8]

Store in a cool, dry, well-ventilated area.[8]

Keep away from incompatible substances, such as strong oxidizing agents.[9]

Exposure Controls and Personal Protective Equipment
(PPE)
Engineering controls and PPE are the primary lines of defense for researchers.

Engineering Controls: Facilities storing or utilizing this material should be equipped with an

eyewash facility and a safety shower.[8] Use adequate ventilation to keep airborne

concentrations low.[8]
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Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles as

described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European

Standard EN166.[8]

Skin Protection: Wear appropriate protective gloves to prevent skin exposure.[8] Wear

appropriate protective clothing to prevent skin exposure.[8]

Respiratory Protection: Follow the OSHA respirator regulations found in 29 CFR 1910.134 or

European Standard EN 149.[8] A NIOSH/MSHA or European Standard EN 149 approved

respirator should be used if exposure limits are exceeded or if irritation or other symptoms

are experienced.[8]

Ecological Information
Data on the environmental impact of Hexadecylbenzene is limited. It is advised to prevent its

release into the environment. Discharge into drains or the environment must be avoided.[4]

Regulatory Status
Hexadecylbenzene is listed on the TSCA inventory.[8] It is not listed under SARA Section 302

or 313, nor is it classified as a hazardous substance under the Clean Water Act.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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